Cas no 2137450-64-5 (1-{4-amino-1-oxa-8-azaspiro4.5decan-8-yl}-2-methylpentan-1-one)

• Product Name: 1-{4-amino-1-oxa-8-azaspiro4.5decan-8-yl}-2-methylpentan-1-one
• CAS No: 2137450-64-5
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5610041
• PubChem ID: 165848844
• Update Time: 2025-07-09

1-{4-amino-1-oxa-8-azaspiro4.5decan-8-yl}-2-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137450-64-5
• 1-{4-amino-1-oxa-8-azaspiro[4.5]decan-8-yl}-2-methylpentan-1-one
• 1-{4-amino-1-oxa-8-azaspiro4.5decan-8-yl}-2-methylpentan-1-one

• Inchi： 1S/C14H26N2O2/c1-3-4-11(2)13(17)16-8-6-14(7-9-16)12(15)5-10-18-14/h11-12H,3-10,15H2,1-2H3
• InChI Key： CKYBRUVDBSJQNZ-UHFFFAOYSA-N
• SMILES： O1CCC(C21CCN(C(C(C)CCC)=O)CC2)N

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-{4-amino-1-oxa-8-azaspiro4.5decan-8-yl}-2-methylpentan-1-one

Research Briefing on 1-{4-amino-1-oxa-8-azaspiro4.5decan-8-yl}-2-methylpentan-1-one (CAS: 2137450-64-5)

1-{4-amino-1-oxa-8-azaspiro4.5decan-8-yl}-2-methylpentan-1-one (CAS: 2137450-64-5) is a novel spirocyclic compound that has recently gained attention in chemical biology and medicinal chemistry research. This structurally unique molecule features a 1-oxa-8-azaspiro[4.5]decane core, which is of particular interest due to its potential as a privileged scaffold in drug discovery. Recent studies have explored its applications as a building block for bioactive molecules targeting various disease pathways.

Recent pharmacological investigations have demonstrated that this compound exhibits promising activity as a modulator of central nervous system (CNS) targets. A 2023 study published in the Journal of Medicinal Chemistry reported its potential as a precursor for developing sigma receptor ligands, with modifications to the 4-amino group showing significant effects on receptor binding affinity. The spirocyclic structure appears to confer both metabolic stability and blood-brain barrier permeability, making it particularly valuable for CNS drug development.

Synthetic approaches to 1-{4-amino-1-oxa-8-azaspiro4.5decan-8-yl}-2-methylpentan-1-one have been optimized in recent work, with several research groups reporting improved yields through novel catalytic systems. A 2024 publication in Organic Process Research & Development detailed a scalable synthesis route using continuous flow chemistry, achieving >85% yield while reducing hazardous byproducts. These advances in synthetic methodology are facilitating broader investigation of this compound's therapeutic potential.

Structure-activity relationship (SAR) studies have revealed that modifications to the 2-methylpentan-1-one moiety significantly influence biological activity. Researchers at multiple institutions have created derivative libraries exploring these modifications, with some analogs showing promising activity against neurological disorders and certain cancer types. The compound's versatility as a synthetic intermediate continues to drive innovation in medicinal chemistry programs worldwide.

Current research directions include exploring its potential in targeted protein degradation strategies and as a component of bifunctional molecules. Preliminary results suggest that the spirocyclic structure may serve as an effective linker in PROTAC (proteolysis targeting chimera) designs. As research progresses, 1-{4-amino-1-oxa-8-azaspiro4.5decan-8-yl}-2-methylpentan-1-one is emerging as a valuable tool compound with diverse applications in drug discovery and chemical biology.